Cas no 1472-47-5 (1-Propanamine,N,N-dimethyl-3-[(1-methyl-1H-indazol-3-yl)oxy]-, hydrochloride (1:1))

1-Propanamine,N,N-dimethyl-3-[(1-methyl-1H-indazol-3-yl)oxy]-, hydrochloride (1:1) structure
1472-47-5 structure
Product Name:1-Propanamine,N,N-dimethyl-3-[(1-methyl-1H-indazol-3-yl)oxy]-, hydrochloride (1:1)
CAS No:1472-47-5
MF:C13H20ClN3O
MW:269.770401954651
CID:145785
PubChem ID:200267
Update Time:2025-04-19

1-Propanamine,N,N-dimethyl-3-[(1-methyl-1H-indazol-3-yl)oxy]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,N,N-dimethyl-3-[(1-methyl-1H-indazol-3-yl)oxy]-, hydrochloride (1:1)
    • N,N-dimethyl-3-(1-methylindazol-3-yl)oxypropan-1-amine,hydrochloride
    • 1472-47-5
    • 3-(3-(Dimethylamino)propoxy)-1-methyl-1H-indazole monohydrochloride
    • DTXSID90163613
    • 1H-Indazole, 3-(3-(dimethylamino)propoxy)-1-methyl-, monohydrochloride
    • Inchi: 1S/C13H19N3O.ClH/c1-15(2)9-6-10-17-13-11-7-4-5-8-12(11)16(3)14-13;/h4-5,7-8H,6,9-10H2,1-3H3;1H
    • InChI Key: XDUQIVSKZXFPNY-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C2C=CC=CC=2N(C)N=1)CCCN(C)C

Computed Properties

  • Exact Mass: 269.1297
  • Monoisotopic Mass: 269.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.3Ų

Experimental Properties

  • Boiling Point: 364.8°C at 760 mmHg
  • Flash Point: 174.4°C
  • PSA: 30.29
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